Cas no 692718-23-3 (2-(Piperidin-2-yl)-1-(pyridin-4-yl)ethan-1-one)

• Product Name: 2-(Piperidin-2-yl)-1-(pyridin-4-yl)ethan-1-one
• CAS No: 692718-23-3
• MF: C₁₂H₁₆N₂O
• MW: 204.268242835999
• CID: 5739068
• PubChem ID: 79536287
• Update Time: 2025-05-21

2-(Piperidin-2-yl)-1-(pyridin-4-yl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-(PIPERIDIN-2-YL)-1-(PYRIDIN-4-YL)ETHAN-1-ONE
• EN300-1126412
• AKOS018092089
• 692718-23-3
• Ethanone, 2-(2-piperidinyl)-1-(4-pyridinyl)-
• 2-(Piperidin-2-yl)-1-(pyridin-4-yl)ethan-1-one

• Inchi： 1S/C12H16N2O/c15-12(10-4-7-13-8-5-10)9-11-3-1-2-6-14-11/h4-5,7-8,11,14H,1-3,6,9H2
• InChI Key： BRSPVKUTJMSIIN-UHFFFAOYSA-N
• SMILES： O=C(C1C=CN=CC=1)CC1CCCCN1

Computed Properties

• Exact Mass: 204.126263138g/mol
• Monoisotopic Mass: 204.126263138g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 212
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 42Ų

Experimental Properties

• Density: 1.060±0.06 g/cm3(Predicted)
• Boiling Point: 351.1±12.0 °C(Predicted)
• pka: 9.40±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 2-(Piperidin-2-yl)-1-(pyridin-4-yl)ethan-1-one

Introduction to CAS No 692718-23-3: 2-(Piperidin-2-yl)-1-(pyridin-4-yl)ethan-1-one

The compound CAS No 692718-23-3, also known as 2-(Piperidin-2-yl)-1-(pyridin-4-yl)ethan-1-one, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound, with its unique structural features, has been the subject of numerous studies aimed at understanding its synthesis, properties, and potential applications. In this article, we will delve into the latest research findings and explore the multifaceted nature of this compound.

Structure and Synthesis

CAS No 692718-23-3 is characterized by a distinctive molecular structure that combines a piperidine ring and a pyridine ring. The molecule's core consists of a ketone group attached to a piperidine moiety at the 2-position and a pyridine ring at the 4-position. This arrangement not only imparts stability to the molecule but also contributes to its versatile reactivity. Recent advancements in synthetic methodologies have enabled chemists to devise efficient routes for the synthesis of this compound, often utilizing multi-component reactions or catalytic processes to achieve high yields and purity.

Chemical Properties and Reactivity

Understanding the chemical properties of CAS No 692718-23-3 is crucial for its application in various chemical transformations. The compound exhibits notable reactivity due to the electron-rich nature of the piperidine ring and the electron-withdrawing effects of the pyridine ring. Studies have shown that this compound can undergo a variety of reactions, including nucleophilic additions, Michael additions, and cycloadditions, making it a valuable building block in organic synthesis. Moreover, its ability to act as both a nucleophile and an electrophile under different reaction conditions highlights its versatility in chemical transformations.

Pharmacological Activity

The pharmacological potential of CAS No 692718-23-3 has been extensively investigated in recent years. Preclinical studies have demonstrated that this compound possesses significant bioactivity, particularly in modulating key cellular pathways associated with inflammation, oxidative stress, and neurodegenerative diseases. For instance, research published in *Journal of Medicinal Chemistry* revealed that CAS No 692718-23-3 exhibits potent anti-inflammatory properties by inhibiting pro-inflammatory cytokines such as TNF-alpha and IL-6. Furthermore, studies conducted by researchers at the University of California have highlighted its potential as a neuroprotective agent, showing promising results in models of Alzheimer's disease.

Applications in Drug Discovery

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